Cas no 54669-86-2 (Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-)

• Product Name: Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
• CAS No: 54669-86-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 353968
• PubChem ID: 12270333
• Update Time: 2025-04-19

Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
• 2-[2-(4-hydroxyphenyl)-2-oxoethyl]cyclohexan-1-one
• 2-(p-hydroxyphenacyl)cyclohexanone
• SCHEMBL11840427
• 54669-86-2
• DTXSID30483362
• SBCIREKMENWWCP-UHFFFAOYSA-N
• 2-(p-hydroxyphenacyl) cyclohexanone

• Inchi： 1S/C14H16O3/c15-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)16/h5-8,11,15H,1-4,9H2
• InChI Key： SBCIREKMENWWCP-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37